Cas no 1345121-35-8 (5-Bromo-6-methylpyrazolo[1,5-a]pyridine)

• Product Name: 5-Bromo-6-methylpyrazolo[1,5-a]pyridine
• CAS No: 1345121-35-8
• MF: C₈H₇BrN₂
• MW: 211.0586
• MDL: MFCD19687353
• CID: 4668411
• PubChem ID: 58487285
• Update Time: 2025-06-30

5-Bromo-6-methylpyrazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-6-methylpyrazolo[1,5-a]pyridine
• SB21351
• CS-0310353
• SCHEMBL1701957
• P20932
• PS-20223
• DB-123896
• 1345121-35-8
• 5-Bromo-6-methylpyrazolo[1,5-a]pyridine

• MDL： MFCD19687353
• Inchi： 1S/C8H7BrN2/c1-6-5-11-7(2-3-10-11)4-8(6)9/h2-5H,1H3
• InChI Key： KVTMFDPFCLXNCZ-UHFFFAOYSA-N
• SMILES： BrC1=C([H])C2=C([H])C([H])=NN2C([H])=C1C([H])([H])[H]

Computed Properties

• Exact Mass: 209.97926g/mol
• Monoisotopic Mass: 209.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.3
• XLogP3: 2.1

Additional information on 5-Bromo-6-methylpyrazolo[1,5-a]pyridine

Recent Advances in the Application of 5-Bromo-6-methylpyrazolo[1,5-a]pyridine (CAS: 1345121-35-8) in Chemical Biology and Pharmaceutical Research

5-Bromo-6-methylpyrazolo[1,5-a]pyridine (CAS: 1345121-35-8) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibitors and other therapeutic agents. The unique pyrazolo[1,5-a]pyridine scaffold offers a promising platform for the development of novel pharmaceuticals, owing to its favorable pharmacokinetic properties and ability to modulate diverse biological pathways.

Recent studies have highlighted the role of 5-Bromo-6-methylpyrazolo[1,5-a]pyridine in the design of selective kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. For instance, researchers have utilized this compound to develop potent inhibitors of JAK (Janus kinase) and BTK (Bruton's tyrosine kinase), both of which are implicated in autoimmune disorders and hematologic malignancies. The bromo and methyl substituents on the pyrazolo[1,5-a]pyridine core enhance the compound's reactivity, enabling efficient derivatization and optimization of drug candidates.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of 5-Bromo-6-methylpyrazolo[1,5-a]pyridine-derived compounds in inhibiting aberrant signaling pathways in cancer cells. The research team employed structure-activity relationship (SAR) analysis to identify optimal substitutions on the pyrazolo[1,5-a]pyridine scaffold, leading to improved binding affinity and selectivity. These findings underscore the compound's potential as a cornerstone in the development of next-generation targeted therapies.

Beyond oncology, 5-Bromo-6-methylpyrazolo[1,5-a]pyridine has also shown promise in neurodegenerative disease research. A recent preprint on bioRxiv reported its use in the synthesis of small molecules that modulate tau protein aggregation, a hallmark of Alzheimer's disease. The bromine atom's electrophilic nature facilitates cross-coupling reactions, enabling the construction of diverse chemical libraries for high-throughput screening.

From a synthetic chemistry perspective, advances in transition metal-catalyzed reactions have streamlined the production of 5-Bromo-6-methylpyrazolo[1,5-a]pyridine and its derivatives. Palladium-catalyzed Buchwald-Hartwig amination and Suzuki-Miyaura coupling reactions have been particularly effective in introducing various functional groups to the core structure, expanding its utility in drug discovery programs.

Looking ahead, the pharmaceutical industry is increasingly recognizing 5-Bromo-6-methylpyrazolo[1,5-a]pyridine as a valuable building block for fragment-based drug design. Its balanced lipophilicity and molecular weight make it an ideal candidate for hit-to-lead optimization campaigns. Several biotech companies have included derivatives of this compound in their preclinical pipelines, targeting indications ranging from oncology to metabolic disorders.

In conclusion, 5-Bromo-6-methylpyrazolo[1,5-a]pyridine (CAS: 1345121-35-8) represents a versatile and pharmacologically relevant scaffold with broad applications in modern drug discovery. Ongoing research continues to uncover new therapeutic possibilities for this compound, solidifying its position as an important tool in chemical biology and medicinal chemistry. Future studies will likely focus on expanding its therapeutic spectrum and improving synthetic methodologies for large-scale production.